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Compound of Interest

Compound Name: MAP4343

Cat. No.: B1618461 Get Quote

Essential Safety and Logistical Information for the Disposal of the Neuroactive Steroid

MAP4343.

This document provides detailed procedural guidance for the safe and compliant disposal of

MAP4343, a synthetic neuroactive steroid also known as 3β-Methoxypregnenolone. Given the

absence of a specific Safety Data Sheet (SDS) for MAP4343, these procedures are based on

the known hazards of its parent compound, pregnenolone, and general best practices for the

disposal of hazardous laboratory chemicals. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and environmental

protection.

Chemical and Physical Properties
A summary of the known quantitative data for MAP4343 and its parent compound,

pregnenolone, is presented below for easy reference and comparison. This information is

critical for understanding the potential hazards and handling requirements.
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Property
MAP4343 (3β-
Methoxypregnenolone)

Pregnenolone

Molecular Formula C₂₂H₃₄O₂ C₂₁H₃₂O₂

Molar Mass 330.51 g/mol 316.48 g/mol

Appearance Off-white solid (presumed) Off-white powder

Melting Point Not available 190 - 193 °C

Solubility Not available Insoluble in water

CAS Number 511-26-2 145-13-1

Hazard Profile and Safety Precautions
While a specific hazard profile for MAP4343 is not readily available, the SDS for pregnenolone

indicates the following potential hazards[1]:

Harmful if swallowed, in contact with skin, or if inhaled.

Suspected of causing cancer.

Suspected of damaging fertility or the unborn child.

Therefore, it is imperative to handle MAP4343 with a high degree of caution.

Personal Protective Equipment (PPE)
When handling MAP4343, the following minimum PPE should be worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used.
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Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of MAP4343 waste.

Waste Identification and Segregation
All materials contaminated with MAP4343, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as hazardous

chemical waste.

Segregate MAP4343 waste from other waste streams, such as non-hazardous waste,

sharps, and biological waste.

Waste Collection and Containerization
Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

must be compatible with the chemical nature of the waste.

The container label should include:

The words "Hazardous Waste"

The full chemical name: "MAP4343 (3β-Methoxypregnenolone)"

The primary hazards (e.g., "Toxic," "Carcinogen," "Reproductive Hazard")

The date the waste was first added to the container.

Keep the waste container securely closed at all times, except when adding waste.

Storage of Waste
Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation area.

Waste Disposal
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Do not dispose of MAP4343 waste down the drain or in the regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.

Experimental Workflow for Disposal
The logical flow for the proper disposal of MAP4343 is illustrated in the diagram below.
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Caption: Workflow for the safe disposal of MAP4343 waste.

By adhering to these procedures, laboratory personnel can effectively manage and dispose of

MAP4343 waste, minimizing risks to themselves and the environment, thereby fostering a

culture of safety and responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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